N-[2-(cyclohexylamino)-2-oxo-1-thiophen-2-ylethyl]-N-(2-phenylethyl)furan-2-carboxamide

• Molecular Formula: C25H28N2O3S
• Molecular Weight: 436.6 g/mol
• IUPAC Name: N-[2-(cyclohexylamino)-2-oxo-1-thiophen-2-ylethyl]-N-(2-phenylethyl)furan-2-carboxamide
• InChI: InChI=1S/C25H28N2O3S/c28-24(26-20-11-5-2-6-12-20)23(22-14-8-18-31-22)27(25(29)21-13-7-17-30-21)16-15-19-9-3-1-4-10-19/h1,3-4,7-10,13-14,17-18,20,23H,2,5-6,11-12,15-16H2,(H,26,28)
• InChI Key: KVRONVFSLVQHAC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C(C2=CC=CS2)N(CCC3=CC=CC=C3)C(=O)C4=CC=CO4

Description

MMV666106 is a compound of interest in various scientific fields due to its unique chemical properties and potential applications. It has been studied for its potential use in medicinal chemistry, particularly in the development of new therapeutic agents.

Preparation Methods

The preparation of MMV666106 involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents and catalysts to facilitate the formation of the desired compound. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

MMV666106 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

MMV666106 has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it has been studied for its potential effects on cellular processes and pathways. In medicine, it is being investigated for its potential therapeutic effects in treating various diseases. In industry, MMV666106 is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of MMV666106 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. This can lead to changes in cellular processes and pathways, resulting in the desired therapeutic effects.

Comparison with Similar Compounds

MMV666106 is unique compared to other similar compounds due to its specific chemical structure and properties. Similar compounds include MMV666116, MMV018984, and MMV000356